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Compound Name: 2-Bromo-5-iodophenol
CAS No.: 932372-99-1
Cat. No.: B576787

Get Quote
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An In-Depth Technical Guide to 2-Bromo-5-iodophenol: Synthesis, Properties, and
Applications in Modern Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-5-iodophenol (CAS No.
932372-99-1), a versatile halogenated building block crucial for advanced organic synthesis.
We will delve into its fundamental physicochemical properties, explore a validated multi-step
synthesis pathway, and illuminate its strategic application in the development of complex
molecules, particularly within the pharmaceutical and material science sectors. This document
is intended for researchers, chemists, and drug development professionals seeking to leverage
the unique reactivity of this compound to achieve specific synthetic outcomes. We will
emphasize the principles of reaction selectivity, safety protocols, and proper handling, providing
a holistic resource grounded in established scientific data.

Core Compound Identification and Physicochemical
Properties

2-Bromo-5-iodophenol is a disubstituted phenol featuring both a bromine and an iodine atom
on the aromatic ring. This dual halogenation is not merely a structural feature; it is the key to its
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synthetic utility, offering two distinct reactive sites for sequential and site-selective
functionalization.

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number:
932372-99-1.[1][2]

Caption: Chemical Structure of 2-Bromo-5-iodophenol.

A summary of its key properties, compiled from leading chemical suppliers, is presented below
for rapid assessment and experimental planning.

Property Value Source(s)
CAS Number 932372-99-1 [11[2]
Molecular Formula CeH4BrlO [1][2]
Molecular Weight 298.90 g/mol [1]
Physical Form Solid

Purity Typically 297% [1]

Room temperature, keep in a
Storage Conditions dark place under an inert [1][2]

atmosphere.
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Industrial Synthesis Pathway: A Four-Step
Approach

Understanding the synthesis of a building block is critical for appreciating its purity, potential
impurities, and cost. A patented industrial preparation for 2-Bromo-5-iodophenol outlines a
robust four-step sequence starting from o-nitroaniline.[3] This method provides a logical and
scalable route to the target molecule.[3]
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The causality behind this specific pathway lies in the strategic manipulation of directing groups
and the use of classic, reliable transformations in aromatic chemistry. The nitro group is initially
used to direct the incoming iodine, after which it is reduced to an amine to facilitate
diazotization reactions for the introduction of the bromo and hydroxy! functionalities.
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G-Nitroaniline (Starting MaterialD

'

Step 1: Iodination
Reagents: Todine (I2), Acetic Acid
Temp: 30-50°C

(Z-Nitro-4-iodoaniline)

'

Step 2: Diazotization & Bromination
(Sandmeyer Reaction)

'

(1-Bromo-2-nitro-4-iodobenzenej

'

Step 3: Reduction
Reduction of Nitro Group

(Z—Bromo-S-iodoaniline)

Step 4: Diazotization & Hydrolysis
Reagents: H2SO4, NaNO2
Temp: 5-10°C

2-Bromo-5-iodophenol (Final Product)

Click to download full resolution via product page

Caption: Four-step industrial synthesis of 2-Bromo-5-iodophenol.[3]
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Experimental Protocol Overview (Based on Patent
CN109369345A)[4]

 lodination: o-Nitroaniline is dissolved in an appropriate solvent like acetic acid. An iodinating
agent, such as iodine, is added. The reaction temperature is controlled, typically between 30-
50°C, to achieve selective iodination.

» Diazotization & Bromination: The resulting 2-nitro-4-iodoaniline undergoes a diazotization
reaction, followed by a Sandmeyer-type reaction to replace the diazonium group with
bromine.

e Reduction: The nitro group of 1-bromo-2-nitro-4-iodobenzene is reduced to an amine,
yielding 2-bromo-5-iodoaniline. This step is crucial as the amine is the precursor to the final
phenolic hydroxyl group.

o Diazotization & Hydrolysis: The 2-bromo-5-iodoaniline is subjected to a final diazotization
reaction using reagents like sodium nitrite in a strong acid (e.g., sulfuric acid) at low
temperatures (0-20°C). The resulting diazonium salt is then hydrolyzed to yield the final
product, 2-Bromo-5-iodophenol.

This patented process reports a total yield of approximately 17% with a purity of 97.5%.[3]

Strategic Applications in Cross-Coupling Reactions

The primary value of 2-Bromo-5-iodophenol in drug development and material science lies in
the differential reactivity of the carbon-iodine (C-l) and carbon-bromine (C-Br) bonds. The C-I
bond is more reactive and susceptible to oxidative addition in palladium-catalyzed cross-
coupling reactions (like Suzuki, Sonogashira, or Buchwald-Hartwig) than the C-Br bond. This
allows for a stepwise and selective functionalization of the aromatic ring.

The Principle of Selective Functionalization:

A researcher can first perform a cross-coupling reaction that selectively targets the more labile
C-I bond, leaving the C-Br bond untouched. Subsequently, under potentially harsher reaction
conditions, a second, different cross-coupling reaction can be performed at the C-Br position.
This powerful strategy enables the construction of highly complex and diverse molecular
architectures from a single, versatile starting material.
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Pathway 1: Sequential Coupling

Targets C-I bond Intermediate Targets C-Br bond

2-Bromo-5-iodophenol = .g., Suzuki Couplin, . = -Hartwi; Disubstituted Product

Click to download full resolution via product page
Caption: Selective functionalization pathway for 2-Bromo-5-iodophenol.

This stepwise approach is invaluable in medicinal chemistry, where precise control over the
placement of various substituents is critical for optimizing a molecule's biological activity,
selectivity, and pharmacokinetic properties.

Safety, Handling, and Storage

Scientific integrity demands a rigorous approach to safety. 2-Bromo-5-iodophenol is classified
with specific hazard statements, and adherence to precautionary measures is mandatory for
safe handling.

Hazard Identification (According to GHS)

e H302: Harmful if swallowed.
e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

The compound is labeled with the GHS07 "Exclamation mark" pictogram, indicating these
potential hazards.

Recommended Precautionary Protocols

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o General Handling: Use in a well-ventilated area, preferably a fume hood. Wear appropriate
personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-
resistant gloves.

o First Aid: In case of skin contact, wash off with soap and plenty of water. If inhaled, move the
person to fresh air. If swallowed, rinse the mouth with water and consult a physician. Always
show the Safety Data Sheet (SDS) to attending medical personnel.[4]

Storage & Stability

For long-term viability and to prevent degradation, the compound must be stored under specific
conditions.

o Temperature: Room temperature is acceptable.[2] Some suppliers may recommend
refrigerated storage (4°C).[1]

o Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation.

o Light: Keep in a dark place, as phenolic compounds can be light-sensitive.[1][2]

Conclusion

2-Bromo-5-iodophenol (CAS: 932372-99-1) is more than a simple chemical reagent; it is a
strategic tool for synthetic chemists. Its value is derived from the differential reactivity of its two
halogen substituents, which enables controlled, sequential modification of the aromatic core.
By understanding its synthesis, physicochemical properties, and the principles of its application
in modern cross-coupling chemistry, researchers in drug development and material science can
design more efficient and innovative synthetic routes to novel and complex molecules.
Adherence to the stringent safety and handling protocols outlined is paramount to ensuring
both experimental success and personal safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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